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Compound of Interest

Compound Name: Disperse yellow 211

Cat. No.: B15599773

Disperse Yellow 211: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disperse Yellow 211 is a monoazo dye primarily utilized in the textile industry for dyeing
synthetic fibers. This technical guide provides a summary of its chemical identity, including its
molecular formula and CAS numbers. While extensive data on its application in dyeing
processes and some environmental fate studies are available, this document notes a
significant lack of in-depth biological, toxicological, and pharmacological data in publicly
accessible literature. This guide presents the available chemical and physical data and
highlights the current knowledge gaps for the scientific and drug development communities.

Chemical Identity and Physical Properties

Disperse Yellow 211 is chemically identified as 5-[2-(4-chloro-2-nitrophenyl)diazenyl]-1-ethyl-
1,2-dihydro-6-hydroxy-4-methyl-2-oxo-3-pyridinecarbonitrile. Its fundamental properties are
summarized in the table below.
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Property Value Reference(s)

Molecular Formula C1sH12CINsO4 [L1121131141[5][6]

CAS Number 86836-02-4, 70528-90-4 [LI12131[4115][6]

Molecular Weight 361.74 g/mol [L1121131[71(8]

Appearance Yellow powder/grain 9]

Melting Point 227-229 °C [2][6]

LogP 2.77898 - 3.4 [2][4][6]
Applications

The primary and well-documented application of Disperse Yellow 211 is as a dye for synthetic
fabrics, particularly polyester. It is suitable for high-temperature dyeing methods.[9]

Biological and Toxicological Data: A Knowledge Gap

A comprehensive review of scientific literature reveals a significant scarcity of data regarding
the biological activity, mechanism of action, and toxicological profile of Disperse Yellow 211
relevant to a drug development context. While some studies have investigated the cytotoxic
and genotoxic effects of other disperse dyes, specific and detailed in vitro or in vivo studies on
Disperse Yellow 211 are not readily available in the public domain.[10][11][12][13][14] One
study mentioned Disperse Yellow 211 in the context of assessing the sensitizing potential of
textile dyes, but detailed protocols and quantitative results were not provided.[11]

Due to this lack of data, no information can be provided on:

¢ Signaling Pathways: There is no available research indicating the interaction of Disperse
Yellow 211 with any biological signaling pathways.

o Experimental Protocols: Detailed protocols for biological assays are absent from the
literature.

« Quantitative Biological Data: No quantitative data, such as ICso or LDso values from relevant
biological assays, could be found.
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Experimental Protocols in Non-Biological Systems

While biological experimental protocols are lacking, some studies have detailed methodologies
for the application and analysis of Disperse Yellow 211 in other contexts.

Adsorption Studies for Environmental Analysis

Studies investigating the removal of Disperse Yellow 211 from aqueous solutions have been
conducted. These typically involve batch adsorption experiments to determine the effects of
parameters such as pH, temperature, and adsorbent dosage on dye removal efficiency.
Adsorption kinetics and isotherms are often analyzed to understand the adsorption process.
For example, one study might use a specific adsorbent and vary the initial dye concentration to
measure the amount of dye adsorbed per unit mass of adsorbent over time.

Conclusion

Disperse Yellow 211 is a well-characterized compound in the context of its industrial
application as a textile dye. Its chemical and basic physical properties are established.
However, for an audience of researchers, scientists, and drug development professionals,
there is a critical lack of information regarding its biological effects. The absence of data on its
interaction with biological systems, including signaling pathways and toxicological profiles,
means that its potential as a pharmacological tool or its risk profile in a non-textile context
remains unknown. Further research would be required to elucidate any biological activity of this
compound.

Visualizations

Due to the lack of information on signaling pathways or complex experimental workflows
related to the biological activity of Disperse Yellow 211, no diagrams can be generated at this
time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.invivochem.com/product/V91422
https://www.echemi.com/products/pid_Rock23210-5-4-chloro-2-nitrophenylazo-1-ethyl-12-dihydro-6-hydroxy-4-methyl-2-oxonicotinonitrile.html
http://www.worlddyevariety.com/disperse-dyes/disperse-yellow-211.html
https://www.chemball.com/product/F798AC.html?productName=Disperse%20Yellow%20211
https://m.chemicalbook.com/ProductChemicalPropertiesCB3875766_EN.htm
https://www.echemi.com/produce/pr23112477975-disperse-yellow-211.html
https://www.medchemexpress.com/disperse-yellow-211.html
https://www.bioscience.co.uk/product~2092817
https://www.shriumiya.com/disperse-yellow-211-6402235.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12058755/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12058755/
https://www.researchgate.net/publication/6112492_Genotoxic_mutagenic_and_cytotoxic_effects_of_the_commercial_dye_CI_Disperse_Blue_291_in_the_human_hepatic_cell_line_HepG2
https://www.ncbi.nlm.nih.gov/books/NBK519239/
https://www.ncbi.nlm.nih.gov/books/NBK519239/
https://oehha.ca.gov/sites/default/files/media/downloads/proposition-65/chemicals/081012ciyhid.pdf
https://www.researchgate.net/publication/275031401_Disperse_Red_1_textile_dye_induces_cytotoxic_and_genotoxic_effects_in_mouse_germ_cells
https://www.benchchem.com/product/b15599773#molecular-formula-and-cas-number-for-disperse-yellow-211
https://www.benchchem.com/product/b15599773#molecular-formula-and-cas-number-for-disperse-yellow-211
https://www.benchchem.com/product/b15599773#molecular-formula-and-cas-number-for-disperse-yellow-211
https://www.benchchem.com/product/b15599773#molecular-formula-and-cas-number-for-disperse-yellow-211
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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